
Solubility of Disperse Red 167 in Organic
Solvents: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Disperse Red 167, a monoazo dye widely used in the textile industry and relevant in various

research contexts. Due to the limited availability of precise quantitative solubility data in public

literature, this document focuses on providing established qualitative information and detailed

experimental protocols for the quantitative determination of its solubility in organic solvents.

Introduction to Disperse Red 167
Disperse Red 167 (C.I. 11338) is a synthetic dye valued for its deep red hue and application in

dyeing hydrophobic fibers, particularly polyester.[1][2] Its chemical structure, C₂₃H₂₆ClN₅O₇,

and molecular weight of approximately 519.93 g/mol , contribute to its characteristic solubility

profile.[1][2][3] Understanding its behavior in various organic solvents is critical for optimizing

dyeing processes, developing new formulations, and conducting toxicological and

environmental impact studies.

Qualitative Solubility Data
Publicly available technical and safety data sheets consistently report the following qualitative

solubility information for Disperse Red 167.[1][4][5][6]

Table 1: Qualitative Solubility of Disperse Red 167
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Solvent Solubility

Acetone Soluble[1][4][5][6]

Alcohol (e.g., Ethanol) Soluble[1][5][6]

Water Insoluble[1][5][6]

Note: "Soluble" and "Insoluble" are qualitative terms. For precise applications, quantitative

determination is essential.

Quantitative Solubility Determination: Experimental
Protocols
The quantitative measurement of Disperse Red 167 solubility in organic solvents can be

achieved by following standardized methods. The International Organization for

Standardization (ISO) provides a robust framework in ISO 7579:2009, which outlines

gravimetric and photometric methods for this purpose.[7][8] These methods are applicable for

concentrations between 1 g/L and 1000 g/L.[7]

General Experimental Workflow
The process for determining solubility involves creating a saturated solution at a specific

temperature, separating the undissolved solid, and then quantifying the amount of dissolved

dye in the supernatant.
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Preparation of Saturated Solution

Separation

Quantification

Gravimetric Details Photometric Details

Add excess Disperse Red 167 to a known volume of solvent

Seal container and equilibrate at constant temperature with agitation

Allow undissolved solid to settle

Equilibration complete

Filter the supernatant to obtain a clear, saturated solution

Gravimetric Method
(for volatile solvents, b.p. < 120°C)

Photometric Method
(for less volatile solvents, b.p. > 120°C)

Take a known volume of the saturated filtrate Prepare a series of standard solutions of known concentrations Dilute a known volume of the saturated filtrate

Evaporate the solvent under controlled conditions

Weigh the dry residue

Calculate solubility (mass/volume)

Measure absorbance of standards to create a calibration curve (Beer-Lambert Law) Measure absorbance of the diluted sample

Calculate concentration from the calibration curve

Calculate original solubility considering the dilution factor

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Disperse Red 167.
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Detailed Methodology: Isothermal Saturation
This protocol is adapted from the principles outlined in ISO 7579:2009.

Materials and Equipment:

Disperse Red 167 (analytical grade)

Organic solvents of interest (e.g., acetone, ethanol, methanol, dimethylformamide, dimethyl

sulfoxide)

Analytical balance

Constant temperature shaker bath or magnetic stirrer with temperature control

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

For Gravimetric Method: Drying oven, desiccator, weighing dishes

For Photometric Method: UV-Vis Spectrophotometer, quartz or glass cuvettes

Procedure:

Preparation of the Saturated Solution:

Add an excess amount of Disperse Red 167 to a known volume of the selected organic

solvent in a sealable glass container (e.g., an Erlenmeyer flask with a ground glass

stopper). "Excess" means that undissolved solid should be clearly visible after

equilibration.

Place the sealed container in a constant temperature shaker bath or on a magnetic stirrer

in a temperature-controlled environment. The temperature should be recorded and

maintained throughout the experiment (e.g., 25 °C).

Agitate the mixture for a sufficient time to reach equilibrium. ISO 7579:2009 suggests a

mixing time of 3 hours, but this should be validated by preliminary experiments (e.g.,
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measuring concentration at different time points until it becomes constant).[9]

Separation of the Saturated Solution:

Once equilibrium is reached, cease agitation and allow the container to rest at the same

constant temperature for the undissolved dye to sediment.

Carefully withdraw a sample of the supernatant using a pipette or syringe. To ensure all

particulate matter is removed, pass the solution through a syringe filter (compatible with

the solvent) into a clean, dry container. The filtrate is the saturated solution.

Quantification of the Dissolved Dye:

Method A: Gravimetric Method (Recommended for volatile solvents, b.p. < 120 °C)[7]

1. Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed, dry

weighing dish.

2. Place the dish in a drying oven at a temperature suitable for evaporating the solvent

without degrading the dye. The temperature should be well below the dye's melting

point (127 °C for a related compound, Disperse Red 167:1).[10]

3. Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to

room temperature.

4. Weigh the dish with the dry dye residue.

5. Calculate the solubility (S) in grams per liter (g/L) using the formula: S = (m₂ - m₁) / V

where:

m₁ = mass of the empty weighing dish (g)

m₂ = mass of the weighing dish with residue (g)

V = volume of the filtrate taken (L)

Method B: Photometric Method (Recommended for less volatile solvents, b.p. > 120 °C)[7]
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1. Prepare a Calibration Curve:

Prepare a stock solution of Disperse Red 167 of a known concentration in the

solvent of interest.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Determine the wavelength of maximum absorbance (λmax) for Disperse Red 167 in

the specific solvent by scanning a dilute solution in the UV-Vis spectrophotometer.[11]

[12]

Measure the absorbance of each standard solution at the λmax.

Plot a graph of absorbance versus concentration. According to the Beer-Lambert law,

this should yield a straight line through the origin. The equation of this line is the

calibration curve.

2. Analyze the Saturated Solution:

Accurately dilute a known volume of the clear, saturated filtrate with the same solvent

to a concentration that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Use the calibration curve equation to determine the concentration of the diluted

solution.

3. Calculate Solubility:

Calculate the solubility (S) in the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

S (g/L) = Concentration of diluted sample (g/L) × (Volume of diluted solution / Volume

of filtrate taken)

Conclusion
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While qualitative data indicates that Disperse Red 167 is soluble in acetone and alcohol, for

scientific and industrial applications requiring precision, quantitative data is necessary. This

guide provides a detailed framework based on the ISO 7579:2009 standard for researchers to

experimentally determine the solubility of Disperse Red 167 in various organic solvents. The

choice between the gravimetric and photometric methods should be based on the boiling point

of the solvent used. Adherence to these standardized protocols will ensure the generation of

accurate and reproducible solubility data, which is crucial for the effective application and study

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sdinternational.com [sdinternational.com]

2. worlddyevariety.com [worlddyevariety.com]

3. Disperse Red 167 | C23H26ClN5O7 | CID 117878 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Disperse red 167 TDS|Disperse red 167 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

5. Disperse Red 167 Dyes Manufacturer in Mumbai, Disperse Red 167 Dyes Exporter
[dyestuff.co.in]

6. indiamart.com [indiamart.com]

7. standards.iteh.ai [standards.iteh.ai]

8. UNE EN ISO 7579:2010 Dyestuffs - Determination of solubility in organic solvents -
Gravimetric and photometric methods (ISO 7579:2009) [en-standard.eu]

9. normservis.cz [normservis.cz]

10. Disperse Red 167:1 Safety Data Sheets(SDS) lookchem [lookchem.com]

11. researchgate.net [researchgate.net]

12. ajol.info [ajol.info]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-custom-synthesis
https://sdinternational.com/disperse-red-167-200-dyes/
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://pubchem.ncbi.nlm.nih.gov/compound/117878
https://enochdye.com/pigments/tds/?color240.html
https://enochdye.com/pigments/tds/?color240.html
https://www.dyestuff.co.in/disperse-red-167-dyes-7751645.html
https://www.dyestuff.co.in/disperse-red-167-dyes-7751645.html
https://www.indiamart.com/proddetail/disperse-red-167-100-165-dyes-20159633862.html
https://standards.iteh.ai/catalog/standards/cen/a124d354-b7cc-452e-8aee-c98cb7c47617/en-iso-7579-2009
https://www.en-standard.eu/une-en-iso-7579-2010-dyestuffs-determination-of-solubility-in-organic-solvents-gravimetric-and-photometric-methods-iso-7579-2009/
https://www.en-standard.eu/une-en-iso-7579-2010-dyestuffs-determination-of-solubility-in-organic-solvents-gravimetric-and-photometric-methods-iso-7579-2009/
https://www.normservis.cz/download/view/csn/67/85628/85628_nahled.pdf
https://www.lookchem.com/sds1533-78-4.html
https://www.researchgate.net/post/How-I-can-determination-of-the-solubility-constant-by-using-Uv-Vis-spectrophotometer
https://www.ajol.info/index.php/jcsn/article/download/290374/273194
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Solubility of Disperse Red 167 in Organic Solvents: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346997#solubility-of-disperse-red-167-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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